4-((4-bromobenzyl)thio)-1-(4-methylpiperazin-1-yl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

• IUPAC Name: 4-[(4-bromophenyl)methylsulfanyl]-1-(4-methylpiperazin-1-yl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C19H23BrN4OS/c1-22-9-11-23(12-10-22)24-17-4-2-3-16(17)18(21-19(24)25)26-13-14-5-7-15(20)8-6-14/h5-8H,2-4,9-13H2,1H3
• InChI Key: BSOVSLZFTOYWIM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)N2C3=C(CCC3)C(=NC2=O)SCC4=CC=C(C=C4)Br
• Molecular Formula: C19H23BrN4OS
• Molecular Weight: 435.4 g/mol

Description

4-((4-bromobenzyl)thio)-1-(4-methylpiperazin-1-yl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one is a useful research compound. Its molecular formula is C19H23BrN4OS and its molecular weight is 435.38. The purity is usually 95%.
BenchChem offers high-quality 4-((4-bromobenzyl)thio)-1-(4-methylpiperazin-1-yl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((4-bromobenzyl)thio)-1-(4-methylpiperazin-1-yl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Inhibitors of 15-Lipoxygenase

Compounds with a similar structure have been synthesized and evaluated as potential inhibitors of 15-lipoxygenase (15-LO), an enzyme involved in the metabolism of polyunsaturated fatty acids, which plays a role in various inflammatory and allergic processes. Derivatives with specific substitutions have shown promising IC50 values, indicating effective inhibition capabilities (Asghari et al., 2016).

Anticancer and Anti-inflammatory Agents

Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, indicating a potential therapeutic application in cancer treatment and inflammation control (Rahmouni et al., 2016).

Antimicrobial Activity

Hybrids of pyrimidin-2(1H)-one, exhibiting structural similarities, have demonstrated antimicrobial and antifungal activities against various pathogens. This suggests potential applications in developing new antimicrobial agents (Lanjewar et al., 2009; Lanjewar et al., 2010).

Antitumor Activities

Derivatives with similar structural features have shown significant antitumor activities against various cancer cell lines, suggesting their potential as leads for developing new anticancer drugs (Guo et al., 2012).

Antiviral and Anticonvulsant Activities

Some pyrimidin-4(3H)-one derivatives have demonstrated antiviral activities against human immunodeficiency virus (HIV-1), providing a basis for further research into antiviral drug development. Additionally, the investigation into their anticonvulsant activity presents potential applications in epilepsy treatment (Novikov et al., 2004; Severina et al., 2019).